3-oxoazetidine-1-carbonyl chloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-oxoazetidine-1-carbonyl chloride involves the conversion of 3-oxoazetidine-1-carboxylic acid to its corresponding acid chloride using thionyl chloride.", "Starting Materials": [ "3-oxoazetidine-1-carboxylic acid", "Thionyl chloride", "Methanol", "Diethyl ether" ], "Reaction": [ "Dissolve 3-oxoazetidine-1-carboxylic acid in methanol.", "Add thionyl chloride dropwise to the solution while stirring.", "Heat the mixture at reflux for 2 hours.", "Cool the mixture to room temperature and evaporate the solvent under reduced pressure.", "Dissolve the residue in diethyl ether and wash with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 3-oxoazetidine-1-carbonyl chloride." ] } | |
CAS RN |
2138120-04-2 |
Product Name |
3-oxoazetidine-1-carbonyl chloride |
Molecular Formula |
C4H4ClNO2 |
Molecular Weight |
133.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
